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Compound of Interest

Compound Name: A-395N

Cat. No.: B15602355 Get Quote

Disclaimer: The following guidance is based on the interpretation of "A-395N" as a designation

for a UV lamp, as indicated by search results, rather than a chemical compound. The

procedures outlined are derived from safety data sheets for similar equipment and general

laboratory safety practices.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with A-395N UV lamps. Adherence to these protocols

is essential for ensuring a safe laboratory environment.

I. Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against potential hazards associated with UV lamp

handling, particularly in the event of breakage which can expose personnel to mercury and

sharp quartz fragments.

Table 1: Recommended Personal Protective Equipment for A-395N UV Lamp Handling
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Condition of Lamp Task Required PPE

Intact Installation/Removal
Safety glasses with side

shields, Nitrile gloves

Operation
UV-rated safety glasses or

face shield

Broken Cleanup

Safety goggles, Chemical-

resistant gloves (e.g.,

Neoprene or Nitrile), Lab coat

or coveralls, Closed-toe shoes

If ventilation is inadequate:

NIOSH-approved respirator

II. Hazard Identification and Exposure Limits
The primary hazards associated with A-395N UV lamps, especially when broken, are exposure

to mercury vapor and cuts from broken quartz glass.[1]

Table 2: Occupational Exposure Limits for Hazardous Components

Component OSHA PEL (TWA) ACGIH TLV (TWA) Notes

Mercury (Hg) 0.1 mg/m³ (Ceiling) 0.025 mg/m³
Avoid exceeding

these limits.[2]

Quartz (Silica) 0.1 mg/m³ 0.8 mg/m³
Primarily a risk if fine

dust is generated.[2]

TWA: Time-Weighted Average

III. Standard Operating Procedure: Handling a
Broken A-395N UV Lamp
This protocol outlines the step-by-step procedure for the safe cleanup of a broken UV lamp to

minimize exposure to mercury and prevent injury.
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Experimental Protocol: Broken UV Lamp Cleanup

Evacuate and Ventilate:

Immediately evacuate all personnel from the immediate area.

Increase ventilation by opening windows or using a fume hood if the breakage occurs

outside of one.[2] Do not use central air conditioning if it will recirculate the air.

Don Appropriate PPE:

Before re-entering the area, put on the required PPE as specified in Table 1 for broken

lamp cleanup.

Collect Broken Glass:

Carefully collect all visible fragments of glass and quartz.

Use tongs or forceps to handle larger pieces to avoid cuts.

Use a stiff card or scraper to collect smaller shards.

Consolidate Mercury Droplets:

If mercury droplets are visible, use a mercury-specific absorbent or a commercial mercury

spill kit.

Never use a standard vacuum cleaner, as this will vaporize and spread the mercury. A

specialized mercury vacuum cleaner may be used if available.[1]

Package Waste:

Place all collected glass, mercury-contaminated materials, and disposable PPE into a

sealed, airtight container.[3]

The container must be clearly labeled as "Hazardous Waste: Contains Mercury".

Final Cleaning:
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Wipe the area with a damp cloth or a commercial mercury decontamination solution.

Disposal:

Dispose of the sealed container as hazardous waste in accordance with institutional and

local regulations. Do not dispose of it in regular trash.

IV. Visual Workflow and Decision Diagrams
To further clarify the safety procedures, the following diagrams illustrate key workflows and

decision-making processes.
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Caption: Workflow for responding to a broken A-395N UV lamp incident.
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Handling A-395N UV Lamp
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Caption: Decision-making process for PPE selection based on lamp condition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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